N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide
Description
N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C22H20N4O5S and its molecular weight is 452.49. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
A study by Abu‐Hashem, Al-Hussain, & Zaki (2020) focused on synthesizing novel compounds related to N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide. These compounds were evaluated for their anti-inflammatory and analgesic activities, revealing significant inhibitory activities and therapeutic potential.
Anticancer Properties
Su et al. (1986) conducted a study on the synthesis and biological activities of derivatives of N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide, finding significant anticancer activity in vitro and in vivo. This highlights the compound's potential in cancer treatment research. (Su et al., 1986)
Novel Compound Synthesis
Pokhodylo, Shyyka, Savka, & Obushak (2010) explored novel transformations related to the synthesis of compounds including N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide. Their study contributed to the field of thienopyrimidine synthesis. (Pokhodylo et al., 2010)
Pharmaceutical Development
El‐Faham, Mohammed Al Marhoon, Abdel-Megeed, & Albericio (2013) investigated the use of OxymaPure/DIC as a reagent for synthesizing a series of α-ketoamide derivatives related to N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide, demonstrating its utility in pharmaceutical development. (El‐Faham et al., 2013)
Antimicrobial Evaluation and Docking Studies
Talupur, Satheesh, & Chandrasekhar (2021) conducted antimicrobial evaluation and docking studies on derivatives of N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide. This research contributes to understanding the antimicrobial properties of these compounds. (Talupur et al., 2021)
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-acetamido-2-chloro-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid with 4-methoxyphenylacetic acid followed by thiolation and subsequent reaction with benzoyl chloride.", "Starting Materials": [ "4-acetamido-2-chloro-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid", "4-methoxyphenylacetic acid", "thiol reagent", "benzoyl chloride" ], "Reaction": [ "4-acetamido-2-chloro-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is reacted with 4-methoxyphenylacetic acid in the presence of a coupling agent such as DCC or EDC to form the corresponding amide.", "The amide is then thiolated using a thiol reagent such as thiophenol or 2-mercaptoethanol to form the thioamide.", "The thioamide is then reacted with benzoyl chloride in the presence of a base such as triethylamine to form the final compound, N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide." ] } | |
CAS RN |
872608-74-7 |
Product Name |
N-(4-acetamido-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
Molecular Formula |
C22H20N4O5S |
Molecular Weight |
452.49 |
IUPAC Name |
N-[4-acetamido-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]benzamide |
InChI |
InChI=1S/C22H20N4O5S/c1-13(27)23-19-18(24-20(29)15-6-4-3-5-7-15)21(30)26-22(25-19)32-12-17(28)14-8-10-16(31-2)11-9-14/h3-11H,12H2,1-2H3,(H,24,29)(H2,23,25,26,27,30) |
InChI Key |
NPCAQIJIIOCNSJ-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)C2=CC=C(C=C2)OC)NC(=O)C3=CC=CC=C3 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-(4-oxo-4,5,6,7,8,9-hexahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoyl)piperidine-4-carboxamide](/img/structure/B2724295.png)
![2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide](/img/structure/B2724304.png)
![N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-3-(phenylthio)propanamide](/img/structure/B2724305.png)
![N-(4-methoxyphenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide](/img/structure/B2724310.png)
![2-[(3-methoxybenzyl)sulfanyl]-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2724311.png)